Cas no 1804746-13-1 (Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804746-13-1
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4839362
• Update Time: 2025-10-17

Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C11H13F3N2O4/c1-3-19-10(17)6-5-16-7(4-15)9(8(6)18-2)20-11(12,13)14/h5H,3-4,15H2,1-2H3
• InChI Key： IVHDOYVQBURVNW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)OCC)=CN=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804746-13-1)

Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804746-13-1) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine core with functional groups like methoxy, trifluoromethoxy, and aminomethyl, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate features a 5-carboxylate ester group, which enhances its bioavailability—a critical factor in modern drug development. This property addresses frequent search queries like "how to improve drug bioavailability" and "ester prodrug strategies". The compound's trifluoromethoxy group contributes to metabolic stability, a hot topic in medicinal chemistry forums discussing "fluorine in drug design" and "metabolite-resistant compounds".

In synthetic chemistry, this pyridine derivative serves as a building block for heterocyclic compounds, responding to the growing demand for "novel heterocyclic scaffolds" in patent literature. Its aminomethyl moiety allows for further derivatization, making it valuable for combinatorial chemistry libraries—a technique frequently searched alongside "high-throughput screening" and "fragment-based drug discovery". The ethyl ester group offers flexibility for hydrolysis into corresponding acids, meeting industrial needs for "prodrug activation" strategies.

Recent publications highlight the compound's relevance in neurological research, particularly concerning "blood-brain barrier penetration"—a trending topic in neuroscience communities. The methoxy and trifluoromethoxy substituents influence lipophilicity parameters (logP), a key focus area for researchers investigating "QSAR modeling" and "molecular property prediction" using AI tools. These characteristics make CAS No. 1804746-13-1 a subject of interest in computational chemistry studies exploring "in silico ADMET prediction".

From an analytical perspective, the compound presents distinct NMR spectral patterns due to its asymmetrical substitution, addressing common laboratory questions about "pyridine proton assignments" and "19F NMR interpretation". Quality control protocols for this material often involve HPLC methods optimized for polar heterocycles—a technical area frequently searched alongside "HPLC method development for nitrogen-containing compounds".

The agrochemical sector values this pyridine derivative for its potential as a biodegradable pesticide intermediate, coinciding with global searches for "eco-friendly crop protection" solutions. Its structural motifs resemble those in commercial neonicotinoid alternatives, making it relevant to discussions about "pollinator-safe insecticides". The trifluoromethoxy group enhances insecticidal activity while maintaining environmental compatibility—a balance demanded in contemporary "green chemistry" initiatives.

In material science applications, the compound's electron-withdrawing groups make it a candidate for organic semiconductor precursors, connecting to trending searches about "flexible electronics materials". Its thermal stability (typically >200°C) meets requirements for "high-temperature organic synthesis" processes, while the crystalline form facilitates "X-ray crystallography studies" of molecular packing—an area of growing interest in "crystal engineering" research.

Safety assessments indicate that proper handling requires standard laboratory precautions for aminomethyl compounds, with particular attention to "amine stability in storage"—a practical concern often queried by chemical inventory managers. The compound's ethyl ester group suggests compatibility with common "biocatalytic transformations", aligning with industrial biotechnology trends exploring "enzymatic synthesis routes" for complex heterocycles.

As research continues, Ethyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate demonstrates how strategic functionalization of pyridine scaffolds can address multiple contemporary challenges—from drug discovery bottlenecks to sustainable agrochemical development. Its CAS No. 1804746-13-1 serves as an important identifier for researchers tracking "emerging specialty chemicals" in patent landscapes and scientific databases worldwide.